Cas no 2680879-53-0 (tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate)

• Product Name: tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate
• CAS No: 2680879-53-0
• MF: C₁₁H₂₂N₂O₃S
• MW: 262.368981838226
• CID: 5651066
• PubChem ID: 165919858
• Update Time: 2025-05-20

tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281274
• 2680524-91-6
• 2680879-53-0
• EN300-28281273
• 2680524-93-8
• tert-butyl N-[methyl(oxo)[(1s,3s)-3-(aminomethyl)cyclobutyl]-lambda6-sulfanylidene]carbamate
• tert-butyl N-{[3-(aminomethyl)cyclobutyl](methyl)oxo-lambda6-sulfanylidene}carbamate
• tert-butyl N-[methyl(oxo)[(1r,3r)-3-(aminomethyl)cyclobutyl]-lambda6-sulfanylidene]carbamate
• EN300-28281275
• tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate

• Inchi： 1S/C11H22N2O3S/c1-11(2,3)16-10(14)13-17(4,15)9-5-8(6-9)7-12/h8-9H,5-7,12H2,1-4H3
• InChI Key： HELBJUMERSCPMJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CN)C1)(=NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 262.13511374g/mol
• Monoisotopic Mass: 262.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate

Introduction to tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate (CAS No. 2680879-53-0)

tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, identified by its Chemical Abstracts Service (CAS) number 2680879-53-0, represents a novel class of sulfonamide derivatives that exhibit promising biological activities. Its unique structural features, including the presence of a cyclobutyl ring and a sulfonamide moiety, make it a valuable candidate for further investigation in drug discovery and development.

The molecular framework of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate consists of several key functional groups that contribute to its reactivity and potential biological interactions. The sulfonamide group (-SO₂NH₂) is particularly noteworthy, as it is widely recognized for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and participate in various biochemical pathways. This feature makes the compound a potential scaffold for designing molecules with enhanced binding affinity to biological targets.

In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential in various diseases, including infectious disorders, inflammatory conditions, and cancer. The cyclobutyl moiety in the structure of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate introduces rigidity to the molecule, which can improve its metabolic stability and pharmacokinetic properties. This structural characteristic is particularly important in drug design, as it helps to minimize unwanted side effects while maintaining efficacy.

The aminomethyl group (-CH₂NH₂) attached to the cyclobutyl ring further enhances the compound's versatility, allowing for additional modifications and derivatization. This group can serve as a point of attachment for other pharmacophores or functional units, enabling the synthesis of libraries of analogs with tailored biological activities. Such flexibility is crucial in high-throughput screening programs aimed at identifying novel drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of sulfonamide-based drugs. By leveraging these techniques, researchers can predict the binding modes of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate with target proteins, thereby guiding the optimization process. These computational studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer metabolism and as a modulator of inflammatory pathways.

The synthesis of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate presents unique challenges due to its complex architecture. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step reactions involving cyclization, condensation, and functional group transformations. The use of advanced catalytic systems has further improved yields and purity, making large-scale production feasible for research purposes.

In clinical research, tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate has been evaluated in preclinical models for its potential therapeutic effects. Initial studies suggest that the compound exhibits inhibitory activity against certain kinases and transcription factors implicated in tumor growth. Additionally, its ability to modulate immune responses has been explored in models of inflammation and autoimmune diseases. These findings underscore the compound's significance as a lead molecule for further development.

The pharmacological profile of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate is influenced by its solubility and distribution within biological systems. The presence of polar functional groups such as the sulfonamide and aminomethyl groups enhances water solubility, which is critical for oral bioavailability and tissue penetration. Efforts are ongoing to optimize these properties through structural modifications aimed at improving pharmacokinetic profiles.

Future research directions for tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate include exploring its mechanism of action at a molecular level and conducting comprehensive toxicological assessments. By elucidating how the compound interacts with biological targets, researchers can gain insights into its therapeutic potential and limitations. Furthermore, understanding its safety profile will be essential for advancing it toward clinical trials.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of tert-butyl N-{3-(aminomethyl)cyclobutyl(methyl)oxo-lambda6-sulfanylidene}carbamate exemplifies this synergy, as it bridges synthetic organic chemistry with biomedical research. As new synthetic techniques and analytical tools emerge, the possibilities for designing innovative sulfonamide-based drugs continue to expand.